Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate

• IUPAC Name: ethyl 2-(2-acetyl-4-fluorophenoxy)acetate
• InChI: InChI=1S/C12H13FO4/c1-3-16-12(15)7-17-11-5-4-9(13)6-10(11)8(2)14/h4-6H,3,7H2,1-2H3
• InChI Key: PVEKHOAVLSAHHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C=C1)F)C(=O)C
• Molecular Formula: C12H13FO4
• DSSTOX Substance ID: DTXSID30627764
• Molecular Weight: 240.23 g/mol
• CAS No.: 34849-57-5

Description

Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate (EFA) is a synthetic compound with a wide range of applications in the fields of biochemistry and physiology. It is a colorless liquid with a boiling point of 121 °C and a molecular weight of 216.2 g/mol. EFA is used in a variety of laboratory experiments, as well as in the synthesis of other organic compounds.

Safety and Hazards

The safety data sheet for Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate provides several precautionary statements. These include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and obtaining special instructions before use.

Mechanism of Action

Target of Action

The primary target of Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate is the enzyme protoporphyrinogen oxidase (Protox) . This enzyme plays a crucial role in the biosynthesis of heme and chlorophyll, which are essential for the survival of plants.

Mode of Action

This compound acts by inhibiting the activity of Protox . This inhibition disrupts the heme and chlorophyll biosynthesis pathway, leading to the accumulation of protoporphyrin IX, a photodynamic compound that causes lipid peroxidation and cell membrane damage when exposed to light .

Result of Action

The result of the action of this compound is the death of the plant cells due to the damage caused by the accumulation of protoporphyrin IX and the subsequent production of reactive oxygen species . This makes it effective in controlling annual and perennial broadleaf weeds .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, light exposure is necessary for the compound to exert its herbicidal effect due to the photodynamic nature of protoporphyrin IX . Additionally, factors such as soil type, temperature, and moisture can affect the compound’s absorption, distribution, and degradation in the environment, thereby influencing its efficacy and stability.

Synthesis routes and methods

Procedure details

5′-Fluoro-2′-hydroxyacetophenone 2.0 g, ethyl iodoacetate 4.16 g and potassium carbonate 2.7 g were added to acetone 43 ml in a nitrogen atmosphere, and the mixture was stirred overnight under reflux with heating. After cooled to room temperature, the potassium carbonate was filtered off through Celite, and the filtrate was partitioned by adding water and ethyl acetate. The organic layer was washed with water and then with brine, dried over magnesium sulfate anhydride, and evaporated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate system), whereby the title compound 3.07 g, 99% was obtained as a colorless oil.